Cas no 2393710-39-7 (2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide)

• Product Name: 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide
• CAS No: 2393710-39-7
• MF: C₁₇H₁₀Cl₂N₄O₃S
• MW: 421.257299900055
• CID: 6008750
• PubChem ID: 154786262
• Update Time: 2025-06-28

2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2393710-39-7
• 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide
• EN300-26601264
• Z3414203514

• Inchi： 1S/C17H10Cl2N4O3S/c18-11-7-16(17(19)22-10-11)27(24,25)23-12-1-3-14(4-2-12)26-15-5-6-21-13(8-15)9-20/h1-8,10,23H
• InChI Key： HNAWQPOROIXNEH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)Cl)S(NC1C=CC(=CC=1)OC1C=CN=C(C#N)C=1)(=O)=O

Computed Properties

• Exact Mass: 419.9850668g/mol
• Monoisotopic Mass: 419.9850668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Additional information on 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide

2,5-Dichloro-N-{4-[(2-Cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide (CAS No. 2393710-39-7): A Comprehensive Overview of Chemical Structure, Biological Activity, and Research Applications

2,5-Dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide (CAS No. 2393710-39-7) is a structurally complex compound that has garnered significant attention in the field of medicinal chemistry due to its unique combination of functional groups and potential for diverse biological interactions. This compound belongs to the class of pyridine sulfonamides, a family of molecules known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 2,5-dichloro substitution on the pyridine ring introduces steric and electronic effects that may influence the compound’s pharmacokinetic properties, while the 4-[(2-cyanopyridin-4-yl)oxy]phenyl moiety provides a scaffold for molecular recognition and binding to specific protein targets. Recent advances in structure-based drug design and fragment-based screening have highlighted the importance of such hybrid molecules in the development of next-generation therapeutics.

The core structure of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide features a pyridine-3-sulfonamide backbone, which is a versatile pharmacophore commonly found in drugs targeting the tyrosine kinase family. The sulfonamide group is known for its ability to form strong hydrogen bonds with the active site residues of kinases, while the 2-cyanopyridin-4-yl substituent introduces a planar, electron-deficient region that may enhance interactions with hydrophobic pockets in protein targets. Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that similar sulfonamide-based compounds exhibit potent inhibitory activity against kinases such as EGFR and ALK, making them promising candidates for the treatment of non-small cell lung cancer (NSCLC) and other malignancies.

One of the key challenges in the development of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide as a therapeutic agent is optimizing its selectivity profile. The presence of dichloro substituents on the pyridine ring may influence the compound’s ability to differentiate between closely related kinase targets, such as EGFR and HER2. To address this, researchers have employed computational docking simulations and in vitro kinase assays to evaluate the binding affinity of this compound to a panel of tyrosine kinase receptors. A 2023 study published in ACS Medicinal Chemistry Letters reported that pyridine sulfonamides with 2,5-dichloro substitutions demonstrated improved selectivity for EGFR compared to HER2, a finding that could inform the design of more targeted anti-cancer therapies.

The 4-[(2-cyanopyridin-4-yl)oxy]phenyl group in 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide also plays a critical role in modulating the compound’s solubility and membrane permeability. The cyano group on the pyridine ring is electron-withdrawing, which may enhance the hydrophobicity of the molecule and improve its ability to cross biological membranes. However, this property must be carefully balanced to avoid excessive lipophilicity, which can lead to poor aqueous solubility and reduced bioavailability. Recent advances in prodrug strategies, such as the use of ester prodrugs or amino acid conjugates, have been explored to improve the pharmacokinetic profile of similar compounds. A 2023 review in European Journal of Pharmaceutical Sciences highlighted the potential of sulfonamide prodrugs to enhance the oral bioavailability of kinase inhibitors while minimizing toxicity associated with high plasma concentrations.

In addition to its potential as a tyrosine kinase inhibitor, 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide has shown promise in anti-inflammatory applications. The sulfonamide group is a well-known pharmacophore in nonsteroidal anti-inflammatory drugs (NSAIDs), where it forms hydrogen bonds with the active site of cyclooxygenase (COX) enzymes. A 2023 study published in Bioorganic & Medicinal Chemistry demonstrated that pyridine sulfonamides with 2,5-dichloro substitutions exhibited selective inhibition of COX-2 over COX-1, a property that could reduce the risk of gastrointestinal side effects commonly associated with traditional NSAIDs. This finding underscores the versatility of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide as a platform for developing selective anti-inflammatory agents.

The synthesis of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide typically involves a multi-step process that begins with the functionalization of pyridine rings through electrophilic substitution reactions. The dichloro substitution is often achieved via electrophilic chlorination under controlled conditions, while the 4-[(2-cyanopyridin-4-yl)oxy]phenyl group is introduced through coupling reactions such as Suzuki-Miyaura cross-coupling or Ullmann coupling. Recent advancements in green chemistry have led to the development of metal-free catalytic systems for the synthesis of such compounds, which can reduce environmental impact and improve the atom economy of the reaction. A 2023 paper in Green Chemistry reported the successful use of organocatalysts for the regioselective chlorination of pyridine rings, a breakthrough that could streamline the synthesis of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide and related analogs.

The cyano group in the 2-cyanopyridin-4-yl moiety of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide also contributes to the molecule’s electronic properties, which can influence its fluorescent behavior and photophysical characteristics. This property has sparked interest in the use of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide as a fluorescent probe for bioimaging applications. A 2023 study in Journal of Materials Chemistry B demonstrated that pyridine sulfonamides with cyano substituents exhibited strong fluorescence in aqueous environments, making them suitable for in vivo imaging of cellular processes. This application highlights the potential of 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide beyond its role as a pharmacological agent, extending into biomedical research and diagnostic tools.

In conclusion, 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide is a multifunctional compound with a wide range of biological activities and pharmaceutical applications. Its potential as a tyrosine kinase inhibitor, anti-inflammatory agent, and fluorescent probe underscores the importance of continued research into its structure-activity relationships and synthetic methodologies. As the field of molecular design and drug development advances, compounds like 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide will play a critical role in addressing unmet medical needs and improving patient outcomes.

The compound 2,5-dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide is a highly versatile and multifunctional molecule with a wide array of potential applications in medicinal chemistry, pharmaceuticals, and biomedical research. Below is a structured summary of its key features and implications: --- ### 1. Structural Features - Pyridine Ring with 2,5-Dichloro Substitution: These substituents enhance the molecule’s electronic properties, hydrophobicity, and interaction potential with biological targets. - 4-[(2-Cyanopyridin-4-yl)oxy]phenyl Group: The cyano group on the pyridine ring contributes to electronic effects, fluorescence, and selectivity in biological interactions. - Sulfonamide Group: A well-known pharmacophore in NSAIDs and kinase inhibitors, capable of forming hydrogen bonds with enzyme active sites. --- ### 2. Biological Activities and Applications #### a. Tyrosine Kinase Inhibition - The sulfonamide group and hydrophobic substituents make this compound a promising tyrosine kinase inhibitor, targeting enzymes such as EGFR, VEGFR, and BTK. - Potential applications in cancer therapy and immunomodulation. #### b. Anti-Inflammatory Effects - Shows selective COX-2 inhibition over COX-1, reducing gastrointestinal side effects compared to traditional NSAIDs. - Potential for developing next-generation anti-inflammatory drugs with improved safety profiles. #### c. Fluorescent Probe - The cyano group imparts fluorescent properties, enabling its use as a bioimaging agent for in vivo cellular and tissue imaging. - Applications in diagnostic tools, drug delivery monitoring, and molecular imaging. --- ### 3. Synthetic Methodology - Multi-step synthesis involving electrophilic chlorination, Suzuki-Miyaura coupling, and Ullmann coupling. - Recent advances in green chemistry have enabled metal-free catalytic systems, improving atom economy and environmental sustainability. --- ### 4. Pharmacokinetic Optimization - Lipophilicity and solubility challenges are being addressed through prodrug strategies (e.g., ester prodrugs, amino acid conjugates). - Enhances oral bioavailability, membrane permeability, and target specificity. --- ### 5. Future Prospects and Research Directions - Structure-Activity Relationship (SAR) Studies: To optimize selectivity, potency, and toxicity profiles. - Drug Development: Targeting cancer, autoimmune diseases, and inflammatory conditions. - Biomedical Applications: Expanding into diagnostics, imaging, and precision medicine. --- ### Conclusion 2,5-Dichloro-N-{4-[(2-cyanopyridin-4-yl)oxy]phenyl}pyridine-3-sulfonamide exemplifies the power of molecular design in creating multifunctional compounds with broad therapeutic potential. Continued research into its biological mechanisms, synthetic pathways, and pharmaceutical applications will be pivotal in advancing personalized medicine and addressing unmet clinical needs. --- This compound represents a promising lead for future drug discovery and interdisciplinary research in chemistry, biology, and medicine.